Cas no 13223-29-5 (2-chloro-4,6-bis(methylsulfanyl)pyrimidine)

• Product Name: 2-chloro-4,6-bis(methylsulfanyl)pyrimidine
• CAS No: 13223-29-5
• MF: C₆H₇ClN₂S₂
• MW: 206.716177225113
• MDL: MFCD32859945
• CID: 4492324
• PubChem ID: 139631636
• Update Time: 2025-06-13

2-chloro-4,6-bis(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-4,6-bis(methylthio)-
• 2-chloro-4,6-bis(methylsulfanyl)pyrimidine
• G51635
• EN300-27114468
• 13223-29-5

• MDL： MFCD32859945
• Inchi： 1S/C6H7ClN2S2/c1-10-4-3-5(11-2)9-6(7)8-4/h3H,1-2H3
• InChI Key： RXULVMDOARGAEH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(SC)=CC(SC)=N1

Computed Properties

• Exact Mass: 205.9739183Da
• Monoisotopic Mass: 205.9739183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-chloro-4,6-bis(methylsulfanyl)pyrimidine

Comprehensive Overview of 2-Chloro-4,6-bis(methylsulfanyl)pyrimidine (CAS No. 13223-29-5)

2-Chloro-4,6-bis(methylsulfanyl)pyrimidine (CAS No. 13223-29-5) is a versatile heterocyclic compound widely utilized in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a pyrimidine core substituted with chloro and methylsulfanyl groups, makes it a valuable intermediate in synthetic chemistry. This compound has garnered significant attention due to its role in developing crop protection agents and bioactive molecules, aligning with the growing demand for sustainable agricultural solutions and novel drug discovery.

In recent years, the search for efficient synthetic routes to 2-chloro-4,6-bis(methylsulfanyl)pyrimidine has increased, driven by its applications in pesticide formulations and pharmaceutical intermediates. Researchers are particularly interested in optimizing its production to meet the rising demand for environmentally friendly agrochemicals. The compound’s reactivity allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. This aligns with the industry’s focus on green chemistry and reduced ecological impact, topics frequently searched in academic and industrial databases.

The physicochemical properties of 2-chloro-4,6-bis(methylsulfanyl)pyrimidine contribute to its stability and suitability for various reactions. Its solubility in organic solvents and thermal stability make it ideal for use in multi-step synthesis processes. Additionally, its role in cross-coupling reactions has been explored, highlighting its potential in constructing complex molecular architectures. These attributes are critical for researchers investigating catalysis and molecular design, areas of high interest in contemporary chemistry.

From an industrial perspective, 2-chloro-4,6-bis(methylsulfanyl)pyrimidine is valued for its cost-effectiveness and scalability. Manufacturers are increasingly adopting process intensification techniques to enhance yield and purity, addressing the need for high-quality intermediates in bulk production. This trend reflects broader market demands for supply chain efficiency and consistent product performance, which are frequently discussed in trade publications and forums.

Looking ahead, the applications of 2-chloro-4,6-bis(methylsulfanyl)pyrimidine are expected to expand, particularly in material science and electronic chemicals. Its structural features make it a candidate for developing organic semiconductors and photovoltaic materials, aligning with global interest in renewable energy technologies. As research continues, this compound is poised to play a pivotal role in advancing sustainable innovation across multiple scientific disciplines.